(1R)-1-(2-Methylphenyl)prop-2-enylamine

• Molecular Formula: C10H13N
• Molecular Weight: 147.22 g/mol
• IUPAC Name: (1R)-1-(2-methylphenyl)prop-2-en-1-amine
• InChI: InChI=1S/C10H13N/c1-3-10(11)9-7-5-4-6-8(9)2/h3-7,10H,1,11H2,2H3/t10-/m1/s1
• InChI Key: DQPKMPCLIIXSOI-SNVBAGLBSA-N
• Isomeric SMILES: CC1=CC=CC=C1[C@@H](C=C)N
• Canonical SMILES: CC1=CC=CC=C1C(C=C)N

Description

(1R)-1-(2-Methylphenyl)prop-2-enylamine is a chiral amine derivative featuring a 2-methylphenyl substituent attached to a propenylamine backbone. Its stereochemistry at the C1 position (R-configuration) and the conjugated double bond in the propenyl chain contribute to its unique physicochemical and biological properties.

Biological Activity

(1R)-1-(2-Methylphenyl)prop-2-enylamine, also known as a derivative of phenethylamine, has garnered attention due to its potential biological activities. This compound's structural characteristics suggest it may interact with various biological targets, leading to diverse pharmacological effects. This article reviews the current understanding of its biological activity, supported by relevant research findings and data.

Structural Overview

The compound's structure can be represented as follows:

• Chemical Formula : C10H13N
• Molecular Weight : 149.22 g/mol
• IUPAC Name : (1R)-1-(2-Methylphenyl)prop-2-enylamine

1. Neuropharmacological Activity

Research indicates that compounds similar to (1R)-1-(2-Methylphenyl)prop-2-enylamine may exhibit neuropharmacological effects, particularly in modulating neurotransmitter systems. For instance, the structural similarity to phenethylamines suggests potential activity at dopamine and serotonin receptors, which are critical in mood regulation and cognitive functions.

2. Antimicrobial Activity

Some studies have explored the antimicrobial properties of related compounds. For example, derivatives of phenethylamine have shown varying degrees of inhibition against bacterial strains, indicating that (1R)-1-(2-Methylphenyl)prop-2-enylamine could possess similar properties.

A. In Vitro Studies

A study conducted on phenethylamine derivatives demonstrated that specific structural modifications could enhance antimicrobial effectiveness. The findings suggested that the presence of a methyl group on the aromatic ring significantly increased antibacterial activity against Gram-positive bacteria .

Compound	Activity Against Staphylococcus aureus	Activity Against E. coli
(1R)-1-(2-Methylphenyl)prop-2-enylamine	Moderate	Low
4-Methylphenethylamine	High	Moderate

The proposed mechanisms for the biological activities of (1R)-1-(2-Methylphenyl)prop-2-enylamine include:

• Receptor Modulation : Interaction with dopamine and serotonin receptors may lead to alterations in neurotransmitter release.
• Enzyme Inhibition : Potential inhibition of enzymes involved in bacterial cell wall synthesis could explain observed antimicrobial effects.

Comparison with Similar Compounds

Table 1: Structural Comparison

Compound	Core Structure	Aryl Substituent	Functional Groups
(1R)-1-(2-Methylphenyl)prop-2-enylamine	Propenylamine	2-Methylphenyl	Primary amine, alkene
Compound 16a	Pyrimidinyl-pyrazole	4-(2-Methylphenyl)-piperazine	Secondary amine, pyrazole

Physicochemical Properties

Hydrogen-bonding patterns and crystal packing significantly influence solubility and stability. The primary amine in (1R)-1-(2-Methylphenyl)prop-2-enylamine can form strong N–H···N/O bonds, as described by Etter’s graph-set analysis (e.g., D (donor) and R (acceptor) motifs) . Comparatively, pyrimidinyl-pyrazole derivatives exhibit bifurcated hydrogen bonds due to their heterocyclic nitrogen atoms, enhancing crystalline stability but reducing aqueous solubility .

Crystallographic Validation

Small-molecule crystallography using SHELXL (for refinement) and PLATON (for validation) ensures accuracy in bond-length and angle measurements . For example, C–C bond lengths in aryl-propenylamines typically range from 1.34–1.48 Å , consistent with sp²-sp³ hybridization. Discrepancies > 0.02 Å trigger validation alerts, ensuring reliable comparisons across compounds .